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Compound of Interest

Compound Name: Anisoin

Cat. No.: B085897

For Researchers, Scientists, and Drug Development Professionals

Anisoin, with the CAS number 119-52-8, is a benzoin derivative characterized by the presence
of two methoxyphenyl groups. This white to pale yellow crystalline powder is a versatile
compound with significant applications in polymer chemistry and analytical sciences. This
technical guide provides an in-depth overview of the core properties of Anisoin, including its
physicochemical characteristics, synthesis, and key applications, with a focus on experimental
methodologies.

Core Properties and Data

Anisoin, systematically named 2-hydroxy-1,2-bis(4-methoxyphenyl)ethanone, possesses a
unique molecular structure that dictates its physical and chemical behavior. A summary of its
key quantitative properties is presented below for easy reference and comparison.

Physicochemical Properties of Anisoin
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Property Value Reference
Molecular Formula C16H1604 [1]
Molecular Weight 272.30 g/mol [1][2]
Melting Point 111-112 °C [2]

Boiling Point 194 °C at 12 mmHg

Density 1.194 g/cm3

Flash Point 230 °F (110 °C)

N Soluble in ethanol, ether, and
Solubility ) ] [3]
acetone; insoluble in water.

White to pale yellow crystalline
Appearance [4]
powder

Spectroscopic Data

Spectroscopy Key Peaks/Signals

1670 (C=0 stretch), 1250 (C-O-C methoxy
FT-IR (cm™1)

stretch)[5]
1H NMR Spectral data available from various sources.
13C NMR Spectral data available from various sources.

Base peak and fragmentation pattern data are
Mass Spectrometry iabl
available.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research.
This section outlines key experimental protocols related to Anisoin.

Synthesis of Anisoin (Benzoin Condensation)
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Anisoin is commonly synthesized via the benzoin condensation of p-anisaldehyde. A typical
laboratory-scale procedure is as follows:

Materials:

p-Anisaldehyde

Sodium cyanide (NaCN) or Thiamine hydrochloride (Vitamin B1) as a catalyst

Ethanol or Dimethylformamide (DMF) as a solvent

Water

Procedure:

Dissolve p-anisaldehyde in the chosen solvent (e.g., ethanol or DMF) in a round-bottom
flask.

e Add a catalytic amount of sodium cyanide or thiamine hydrochloride to the solution.

o Heat the reaction mixture at a specific temperature (e.g., 80 °C for DMF) for several hours.[3]
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.

o Precipitate the product by adding water to the reaction mixture.

o Collect the crude Anisoin by filtration and wash it with water.

» Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to
obtain pure Anisoin crystals.

Recrystallization for Purification

Recrystallization is a standard technique to purify solid compounds like Anisoin.

Procedure:
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» Dissolve the impure Anisoin in a minimum amount of a hot solvent in which it is highly
soluble (e.g., ethanal).

e Once fully dissolved, allow the solution to cool slowly to room temperature.
e Further cool the solution in an ice bath to maximize crystal formation.
o Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of the cold solvent to remove any remaining
impurities.

o Dry the crystals thoroughly to remove any residual solvent.[6][7]

HPLC Analysis

While a specific validated HPLC method for Anisoin is not readily available in the provided
search results, a general approach for developing such a method for a compound of this nature
would involve the following:

Typical HPLC Conditions:

e Column: A C18 reversed-phase column is a common starting point for non-polar to
moderately polar compounds.

o Mobile Phase: A mixture of an organic solvent (like acetonitrile or methanol) and an aqueous
buffer (e.g., phosphate buffer) is typically used. The ratio is optimized to achieve good
separation.

o Detection: UV detection is suitable for Anisoin due to its aromatic rings. The detection
wavelength should be set at one of the compound's UV absorbance maxima.

o Flow Rate: A typical flow rate is around 1 mL/min.
e Injection Volume: Usually in the range of 10-20 pL.

Method development and validation would be required to determine the optimal conditions for
linearity, accuracy, precision, and sensitivity, following established guidelines.[3][9]
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Key Applications and Mechanisms

Anisoin's chemical structure makes it particularly useful in two main areas: as a photoinitiator
for free-radical polymerization and as a derivatizing agent in analytical chemistry.

Photoinitiator in Polymer Chemistry

Anisoin functions as a Type | photoinitiator. Upon exposure to ultraviolet (UV) light, the
molecule undergoes homolytic cleavage (a-cleavage) to generate two free radicals. These
radicals can then initiate the polymerization of monomers, such as acrylates, leading to the
formation of a polymer network. This property is widely utilized in UV-curable coatings, inks,
and adhesives.[10][11]

Derivatization Reagent for Guanidino Compounds

Anisoin is employed as a pre-column derivatization reagent for the analysis of guanidino
compounds by High-Performance Liquid Chromatography (HPLC) with fluorescence detection.
The guanidino group reacts with Anisoin to form a highly fluorescent derivative, significantly
enhancing the sensitivity and selectivity of the analysis.

Derivatization Protocol Outline:
» Mix the sample containing guanidino compounds with a solution of Anisoin.

e The reaction conditions typically involve heating the mixture at a specific temperature for a
short period.

e The resulting fluorescent derivative is then analyzed by reversed-phase HPLC.

Visualizing Workflows and Mechanisms

To further elucidate the processes involving Anisoin, the following diagrams are provided in the
DOT language for use with Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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